Cas no 946387-42-4 (5-({[4-(3-Bromophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-({[4-(3-Bromophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 946387-42-4
• MF: C₁₆H₁₃BrN₂O₄S
• MW: 409.254421949387
• MDL: MFCD00170241
• CID: 5026969
• Update Time: 2026-02-28

5-({[4-(3-Bromophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-({[4-(3-bromophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• SBB062170
• 5-(((4-(3-BROMOPHENYL)(2,5-THIAZOLYL))AMINO)METHYLENE)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• 5-({[4-(3-bromophenyl)(1,3-thiazol-2-yl)]amino}methylene)-2,2-dimethyl-1,3-dio xane-4,6-dione
• 5-({[4-(3-Bromophenyl)-1,3-thiazol-2-yl]amino}methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• MDL： MFCD00170241
• Inchi： 1S/C16H13BrN2O4S/c1-16(2)22-13(20)11(14(21)23-16)7-18-15-19-12(8-24-15)9-4-3-5-10(17)6-9/h3-8H,1-2H3,(H,18,19)
• InChI Key： XSAMKZFPLITDQM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CSC(=N1)N/C=C1/C(=O)OC(C)(C)OC/1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 532
• XLogP3: 4.2
• Topological Polar Surface Area: 106